5-(3,5-difluorobenzyl)-3-(4-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 5-[(3,5-difluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H19F2N3O2/c1-32-20-8-6-16(7-9-20)13-29-15-28-23-21-4-2-3-5-22(21)30(24(23)25(29)31)14-17-10-18(26)12-19(27)11-17/h2-12,15H,13-14H2,1H3
• InChI Key: IZMGXNBVZYMNOW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=NC3=C(C2=O)N(C4=CC=CC=C43)CC5=CC(=CC(=C5)F)F
• Molecular Formula: C25H19F2N3O2
• Molecular Weight: 431.4 g/mol

Description

5-(3,5-difluorobenzyl)-3-(4-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one, also known as DI-82, is a novel compound that has gained attention in the scientific community due to its potential applications in cancer research.

Scientific Research Applications

Molecular Docking and Biological Activity

A study by Ivashchenko et al. (2019) discusses the synthesis and molecular docking study of a compound with a slightly different structure but relevant to the query. This research presents the compound as a new inhibitor of hepatitis B, showcasing its potential in antiviral therapy. The compound showed in vitro nanomolar inhibitory activity against Hepatitis B virus (HBV), underscoring its importance in medical research for developing new treatments for hepatitis B (Ivashchenko et al., 2019).

Anti-inflammatory Activities

Another related study involves the synthesis of derivatives with anti-inflammatory properties. Although the exact chemical name is not mentioned, the research on 3-(3,5-di-tert-butyl-4-hydroxybenzylidene)pyrrolidin-2-ones indicates the potential for compounds with similar structures to serve as anti-inflammatory and analgesic agents, highlighting their therapeutic potential in treating inflammation and pain (Ikuta et al., 1987).

Cytotoxicity Against Cancer Cells

The synthesis and cytotoxicity of pyrazolo[1,5-a]pyrimidine derivatives, as discussed by Hassan et al. (2014), provide insights into the potential use of such compounds in cancer research. The study evaluated the in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, suggesting the potential of these compounds in the development of new anticancer drugs (Hassan et al., 2014).

Anti-inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These findings highlight the potential of structurally related compounds in the treatment of inflammation and pain, contributing to the search for more effective and safer therapeutic agents (Abu‐Hashem et al., 2020).

Fluorogenic Molecules for RNA Imaging

Research by Santra et al. (2019) on DFHBI derivatives illuminates their use as fluorogenic molecules for RNA aptamer imaging. Although not directly named, the study's focus on compounds with fluorination and methoxy groups indicates the broader applicability of such chemical functionalities in developing novel imaging tools for biological research (Santra et al., 2019).